Cas no 7470-39-5 (5-Chrysenol,6-(2-phenyldiazenyl)-)

• Product name: 5-Chrysenol,6-(2-phenyldiazenyl)-
• CAS No: 7470-39-5
• MF: C₂₄H₁₆N₂O
• MW: 348.39664
• CID: 576314
• PubChem ID: 345279

5-Chrysenol,6-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Chrysenol,6-(2-phenyldiazenyl)-
• DTXSID80421037
• NSC-402787
• 7470-39-5
• NSC402787
• NCI60_003786
• CHEMBL2006858
• (6Z)-6-(2-Phenylhydrazinylidene)chrysen-5(6H)-one

• Inchi： InChI=1S/C24H16N2O/c27-24-22-18-11-5-4-8-16(18)14-15-20(22)19-12-6-7-13-21(19)23(24)26-25-17-9-2-1-3-10-17/h1-15,27H
• InChI Key： FPYVIHBFSAEKPV-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N=NC2=C(C3=C(C=CC4=CC=CC=C43)C5=CC=CC=C52)O

Computed Properties

• Exact Mass: 348.12638
• Monoisotopic Mass: 348.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45Ų
• XLogP3: 7.1

Experimental Properties

• Density: 1.23
• Boiling Point: 592.9°C at 760 mmHg
• Flash Point: 312.4°C
• Refractive Index: 1.683
• PSA: 41.46